Cas no 1781060-23-8 (2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride
• CAS No: 1781060-23-8
• MDL: MFCD30342640
• CID: 4613575
• PubChem ID: 105505334
• Update Time: 2025-08-05

2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride

• MDL： MFCD30342640

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride

Introduction to 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride (CAS No. 1781060-23-8) and Its Emerging Applications in Chemical Biology

2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride, identified by the CAS number 1781060-23-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthetic chemistry. The presence of a dihydroindene moiety in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The dihydroindene core is a fused cyclopentane and benzene ring system, which is known for its stability and flexibility. This structural motif has been extensively studied in pharmaceutical chemistry due to its ability to mimic natural products and heterocyclic compounds. The sulfonyl chloride functional group at the ethane position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for medicinal chemistry applications. Such reactivity allows for the facile introduction of various substituents, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on indene derivatives due to their promising pharmacological profiles. Studies have demonstrated that compounds incorporating the dihydroindene scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfonyl chloride derivative, in particular, has shown potential as an intermediate in the synthesis of protease inhibitors and kinase inhibitors, which are key targets in oncology research. The ability to modify both the indene ring and the sulfonyl chloride moiety provides chemists with a high degree of structural diversity, allowing for optimization of potency and selectivity.

One of the most compelling aspects of 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride is its versatility as a building block in drug discovery. The compound’s reactivity enables it to participate in various synthetic transformations, including sulfonamide formation, amide bond construction, and heterocyclic ring closures. These reactions are fundamental to constructing complex molecular architectures that mimic natural products or designed heterocycles. For instance, sulfonamides derived from this compound have been investigated for their ability to interact with biological targets such as enzymes and receptors. The indene moiety’s ability to adopt multiple conformations also contributes to the compound’s binding affinity and specificity.

Advances in computational chemistry have further enhanced the utility of 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride by enabling rapid virtual screening and molecular docking studies. These methods allow researchers to predict binding interactions with biological targets with high precision, thereby accelerating the discovery process. Recent publications highlight the use of this compound in designing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical yet challenging therapeutic targets. The combination of experimental synthesis and computational modeling has provided insights into optimizing lead compounds for clinical development.

The pharmaceutical industry has also recognized the potential of sulfonyl chloride derivatives as prodrugs or pharmacophores. The stability of the sulfonyl chloride group under physiological conditions makes it an attractive feature for drug design, as it can be hydrolyzed post-administration to release active species. Additionally, modifications at the indene ring can influence metabolic pathways, potentially improving drug bioavailability and reducing toxicity. Such considerations are paramount in modern drug development pipelines.

From an industrial perspective, CAS No. 1781060-23-8 is synthesized through multi-step organic reactions that highlight advancements in synthetic methodology. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dihydroindene core efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. Furthermore, continuous flow chemistry has been explored as a means to enhance scalability while maintaining high purity standards.

The role of 2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride extends beyond academic research; it has found applications in material science as well. For instance, its derivatives have been investigated as precursors for organic semiconductors due to their conjugated π-systems. These materials are crucial for developing flexible electronics and optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to undergo further functionalization allows for tuning electronic properties, making it a valuable candidate for next-generation materials.

In conclusion,2-(2,3-dihydro-1H-inden-1-yl)ethane-1-sulfonyl chloride (CAS No. 1781060-23-8) represents a versatile chemical entity with broad applications across chemical biology and material science. Its unique structural features—comprising both a dihydroindene scaffold and a reactive sulfonyl chloride group—make it an indispensable tool for synthetic chemists aiming to develop novel bioactive molecules or advanced materials. As research continues to uncover new methodologies and applications,this compound is poised to remain at forefrontof innovationin both academicand industrialsettings.